Cas no 1715031-79-0 ()

• CAS No: 1715031-79-0
• MF: C₅H₇BrN₂
• MW: 178.044965028763
• CID: 6769636
• PubChem ID: 118056001
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C5H7BrN2/c1-4-5(6)3-7-8(4)2/h3H,1-2H3/i2D3
• InChI Key： YWTIJBYUQXQACR-BMSJAHLVSA-N
• SMILES： BrC1C=NN(C([2H])([2H])[2H])C=1C

Computed Properties

• Exact Mass: 176.99809g/mol
• Monoisotopic Mass: 176.99809g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.8Ų